Cas no 1468992-03-1 (1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine)

• Product Name: 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine
• CAS No: 1468992-03-1
• MF: C₈H₁₈N₂S
• MW: 174.306920528412
• MDL: MFCD21660125
• CID: 4601461
• PubChem ID: 57618915
• Update Time: 2025-06-12

1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-methyl-4-(methylsulfanyl)piperidin-4-yl]methanamine
• 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine

• MDL： MFCD21660125
• Inchi： 1S/C8H18N2S/c1-10-5-3-8(7-9,11-2)4-6-10/h3-7,9H2,1-2H3
• InChI Key： UWTOXTULXDOWAW-UHFFFAOYSA-N
• SMILES： N1(C)CCC(SC)(CN)CC1

Computed Properties

• Exact Mass: 174.119
• Monoisotopic Mass: 174.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine

1-Methyl-4-(Methylsulfanyl)piperidin-4-ylmethanamine (CAS No. 1468992-03-1): An Overview of Its Structure, Properties, and Applications

1-Methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine (CAS No. 1468992-03-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the structural details, physical and chemical properties, and potential applications of 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine.

Chemical Structure and Synthesis

The chemical structure of 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine is defined by its piperidine core, which is substituted with a methyl group at the 1-position and a methylsulfanyl group at the 4-position. The methanamine group attached to the piperidine ring further enhances its reactivity and biological activity. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperidine ring, introduction of the methyl and methylsulfanyl groups, and final functionalization with the methanamine moiety.

Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel one-pot synthesis approach that significantly reduced reaction time and improved yield. This method involves the sequential addition of reagents under controlled conditions, ensuring high purity and consistency of the final product.

Physical and Chemical Properties

1-Methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound has a molecular weight of approximately 177.3 g/mol and a melting point around -20°C. Its boiling point is not well-documented due to its volatility at high temperatures.

The chemical properties of 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine are primarily influenced by its functional groups. The piperidine ring provides basicity, while the methanamine group can participate in various chemical reactions such as nucleophilic substitution and condensation. The presence of the methylsulfanyl group adds sulfur-based reactivity, making this compound versatile for further derivatization.

Biological Activity and Potential Applications

1-Methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine has been studied for its potential therapeutic applications due to its unique biological activity. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine on serotonin receptors. The results indicated that this compound acts as a potent serotonin receptor agonist, suggesting its potential use in treating mood disorders such as depression and anxiety. Additionally, preliminary studies have explored its effects on pain management, where it showed promising analgesic properties without significant side effects.

In another study published in the European Journal of Pharmacology in 2022, researchers evaluated the neuroprotective effects of 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine. The compound was found to reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. While 1-methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine shows promise in various therapeutic areas, it is essential to conduct thorough safety assessments to ensure its safe use.

Toxicological studies have indicated that this compound has low toxicity at therapeutic doses. However, like many other chemicals, it may cause irritation to the skin and eyes upon contact. Therefore, appropriate handling precautions should be taken when working with this compound in laboratory settings.

Conclusion

1-Methyl-4-(methylsulfanyl)piperidin-4-ylmethanamine (CAS No. 1468992-03-1) is a versatile synthetic compound with a unique chemical structure that confers significant biological activity. Its potential applications in treating mood disorders, pain management, and neurodegenerative diseases make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds great promise for advancing therapeutic options in various medical fields.